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Compound of Interest

Compound Name: Isostearyl neopentanoate

Cat. No.: B1596658

Isostearyl Neopentanoate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals
[December 21, 2025]

This technical guide provides a comprehensive overview of Isostearyl Neopentanoate, a
synthetic ester utilized primarily in the cosmetics and personal care industries. The information
compiled herein, including its chemical and physical properties, is intended to serve as a
foundational resource for professionals in research and development.

Core Molecular and Physical Data

Isostearyl neopentanoate is the ester of isostearyl alcohol and neopentanoic acid.[1][2][3][4]
[5] It is a branched-chain ester that is a clear, slightly yellow, odorless, and viscous liquid in its
raw form.[2][3]

Molecular Identity

e Molecular Formula: C23H4602[2]
e Molecular Weight: 354.6 g/mol

A summary of its key quantitative properties is presented in Table 1.
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Property Value Source(s)
Molecular Formula C23H4602 [2]
Molecular Weight 354.6 g/mol

CAS Number 58958-60-4

Density 0.86 g/cm?3 [1]
Boiling Point 379.8 °C at 760 mmHg [1]
Flash Point 196 °C [1]
Water Solubility Insoluble [2]
LogP (Octanol-Water Partition

Coefficient) 769310 t
Refractive Index 1.447 [1]

Synthesis of Isostearyl Neopentanoate

Isostearyl neopentanoate is synthesized through the esterification of isostearyl alcohol with
neopentanoic acid. This reaction is typically conducted in the presence of a catalyst and under
the application of heat. The resulting ester is then purified to remove any unreacted starting
materials and byproducts.

A generalized workflow for the synthesis is depicted in the following diagram.
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Caption: Generalized workflow for the synthesis of Isostearyl Neopentanoate.

Experimental Protocols: Safety and Toxicology

The safety of isostearyl neopentanoate has been evaluated by the Cosmetic Ingredient
Review (CIR) Expert Panel. The following summaries are based on the findings of their report.
It is important to note that while the methodologies are described, detailed, step-by-step
experimental protocols for replication are not publicly available.

Acute Oral Toxicity

+ Methodology: Studies were conducted on rats to determine the acute oral toxicity. The
undiluted compound was administered at doses up to 4 ml/kg.

* Results: Isostearyl neopentanoate was found to be relatively non-toxic in these studies.
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Skin Irritation and Sensitization

e Skin Irritation:

o Methodology: 24-hour patch tests were performed on rabbits using 100% isostearyl
neopentanoate.

o Results: No skin irritation was observed.
¢ Skin Sensitization:

o Methodology: Two separate studies were conducted on guinea pigs to assess skin
sensitization potential, with each study employing a different methodology.

o Results: The compound was not found to be a sensitizer in these studies.

Ocular Irritation

o Methodology: The potential for ocular irritation was evaluated in rabbits using undiluted
isostearyl neopentanoate.

o Results: At a 100% concentration, isostearyl neopentanoate was found to be, at most, a
minimal irritant to the rabbit eye.

Phototoxicity and Photoallergenicity

* Methodology: A cosmetic formulation containing 16% isostearyl nheopentanoate was tested
for phototoxicity and photoallergenicity.

e Results: The formulation produced no phototoxicity or photoallergenicity.

Applications and Function

Primarily, isostearyl neopentanoate functions as an emollient and a binder in cosmetic and
personal care products.[3][4] Its branched-chain structure contributes to a desirable silky and
non-oily feel upon application. It is also used as a pigment-dispersing agent in makeup and as
a binder in pressed powders.[1][4]
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Conclusion

Isostearyl neopentanoate is a well-characterized synthetic ester with a primary role in the
cosmetics industry. Its molecular and physical properties are well-documented, and its safety
profile has been established through various toxicological studies. For the research and drug
development community, while it does not possess known direct pharmacological activity, its
properties as an emollient and formulation aid may be of interest in the development of topical
delivery systems. However, the lack of publicly available, detailed experimental protocols for its
synthesis and toxicological testing may present a limitation for in-depth, replicable scientific
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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